Cas no 898770-54-2 ((4-chloro-3-fluoro-phenyl)-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone)

(4-chloro-3-fluoro-phenyl)-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone structure

898770-54-2 structure

Product Name:(4-chloro-3-fluoro-phenyl)-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone

CAS No:898770-54-2

MF:C₁₈H₁₇ClFNO

MW:317.785087347031

MDL:MFCD03842035

CID:1946203

PubChem ID:24724809

Update Time:2025-04-21

(4-chloro-3-fluoro-phenyl)-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

- 4-CHLORO-3-FLUORO-3'-PYRROLIDINOMETHYL BENZOPHENONE
- (4-chloro-3-fluoro-phenyl)-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone
- LogP
- (4-chloro-3-fluorophenyl)-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone
- 4-CHLORO-3-FLUORO-3'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
- MFCD03842035
- (4-Chloro-3-fluorophenyl){3-[(pyrrolidin-1-yl)methyl]phenyl}methanone
- 898770-54-2
- 4-chloro-3-fluoro-3'-pyrrolidinomethylbenzophenone
- AKOS016020505
- DTXSID70643206
- (4-Chloro-3-fluorophenyl)[3-(1-pyrrolidinylmethyl)phenyl]methanone
- MDL： MFCD03842035
- Inchi： 1S/C18H17ClFNO/c19-16-7-6-15(11-17(16)20)18(22)14-5-3-4-13(10-14)12-21-8-1-2-9-21/h3-7,10-11H,1-2,8-9,12H2
- InChI Key： TXNIYDOBXHVIFZ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1F)C(C1=CC=CC(=C1)CN1CCCC1)=O

Computed Properties

Exact Mass: 317.09800
Monoisotopic Mass: 317.0982700g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 385
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 20.3Å²

Experimental Properties

PSA: 20.31000
LogP: 4.24380

(4-chloro-3-fluoro-phenyl)-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(4-chloro-3-fluoro-phenyl)-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	204796-1g	4-chloro-3-fluoro-3'-pyrrolidinomethyl benzophenone	898770-54-2	97%	1g	￡540.00	2022-03-01
Fluorochem	204796-2g	4-chloro-3-fluoro-3'-pyrrolidinomethyl benzophenone	898770-54-2	97%	2g	￡1013.00	2022-03-01
Fluorochem	204796-5g	4-chloro-3-fluoro-3'-pyrrolidinomethyl benzophenone	898770-54-2	97%	5g	￡2025.00	2022-03-01
Chemenu	CM528496-1g	4-Chloro-3-fluoro-3'-pyrrolidinomethyl benzophenone	898770-54-2	95%	1g	$433	2023-01-01
abcr	AB364821-1 g	4-Chloro-3-fluoro-3'-pyrrolidinomethyl benzophenone, 97%; .	898770-54-2	97%	1g	€932.90	2023-04-26
abcr	AB364821-2 g	4-Chloro-3-fluoro-3'-pyrrolidinomethyl benzophenone, 97%; .	898770-54-2	97%	2g	€1677.00	2023-04-26
abcr	AB364821-1g	4-Chloro-3-fluoro-3'-pyrrolidinomethyl benzophenone, 97%; .	898770-54-2	97%	1g	€932.10	2025-04-15
abcr	AB364821-2g	4-Chloro-3-fluoro-3'-pyrrolidinomethyl benzophenone, 97%; .	898770-54-2	97%	2g	€1674.30	2025-04-15
A2B Chem LLC	AH88488-1g	4-Chloro-3-fluoro-3'-pyrrolidinomethyl benzophenone	898770-54-2	97%	1g	$644.00	2024-04-19
A2B Chem LLC	AH88488-2g	4-Chloro-3-fluoro-3'-pyrrolidinomethyl benzophenone	898770-54-2	97%	2g	$1169.00	2024-04-19

(4-chloro-3-fluoro-phenyl)-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:898770-54-2)(4-chloro-3-fluoro-phenyl)-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone

Order Number:A1190139

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 02:11

Price ($):393.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

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